Cas no 103596-21-0 ((2,2-dimethyl-1,3-dioxolan-4-yl)methyl Sulfamate)

• Product name: (2,2-dimethyl-1,3-dioxolan-4-yl)methyl Sulfamate
• CAS No: 103596-21-0
• MF: C₆H₁₃NO₅S
• MW: 211.23612
• CID: 1137907
• PubChem ID: 13654029

(2,2-dimethyl-1,3-dioxolan-4-yl)methyl Sulfamate Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-dioxolan-4-yl)methyl Sulfamate
• Sulfamic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• ACMC-20m6fs
• AGN-PC-00NCP7
• CHEMBL172215
• CTK0G6911
• CHEBI:384598
• DNC006641
• Sulfamic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester; ACMC-20m6fs; AGN-PC-00NCP7; CHEMBL172215; CTK0G6911; CHEBI:384598; DNC006641;
• SCHEMBL18063439
• 103596-21-0
• DTXSID50545931
• BDBM50188393
• PD177926
• Sulfamic acid 2,2-dimethyl-[1,3]dioxolan-4-ylmethyl ester
• EN300-1987920

• Inchi： InChI=1S/C6H13NO5S/c1-6(2)10-3-5(12-6)4-11-13(7,8)9/h5H,3-4H2,1-2H3,(H2,7,8,9)
• InChI Key： QFFBTRPNKKXQCZ-UHFFFAOYSA-N
• SMILES： CC1(OCC(O1)COS(=O)(=O)N)C

Computed Properties

• Exact Mass: 211.05149
• Monoisotopic Mass: 211.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 87.85
• LogP: 1.13910